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Compound of Interest

Compound Name: SC-52012

Cat. No.: B15603720 Get Quote

SC-52012 (IL-1β Antibody) Technical Support
Center
This technical support guide provides detailed information on the optimal storage and stability

practices for the SC-52012 antibody, also known as IL-1β (11E5). Adhering to these guidelines

is crucial for ensuring the antibody's performance and obtaining reliable experimental results.

Frequently Asked Questions (FAQs)
Q1: How should I store the SC-52012 antibody upon arrival?

A: Upon receiving the antibody, it should be stored immediately at 4°C in an upright position.[1]

It is critical NOT to freeze this antibody, as freeze-thaw cycles can lead to denaturation and

loss of activity.[1]

Q2: What is the shelf life of the SC-52012 antibody?

A: The SC-52012 antibody is stable for one year from the date of shipment when stored under

the recommended conditions.[1] Always refer to the expiration date on the vial for specific lot

information.

Q3: The antibody was accidentally left at room temperature for a few hours. Is it still usable?
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A: While short-term exposure to room temperature is not ideal, it may not necessarily

compromise the antibody's integrity. We recommend proceeding with your experiment but

including both positive and negative controls to validate the antibody's performance. If you

observe a significant decrease in signal or an increase in background noise, the antibody's

activity may be compromised.

Q4: Can I aliquot the SC-52012 antibody?

A: Aliquoting is generally not recommended for this antibody because the primary storage

instruction is refrigeration at 4°C, not freezing. The formulation is designed for stability at this

temperature, and aliquoting for the purpose of freezing would damage the antibody.

Q5: What are the components of the storage buffer for SC-52012?

A: The antibody is supplied in a solution of Phosphate-Buffered Saline (PBS) containing less

than 0.1% sodium azide and 0.1% gelatin.[1] Sodium azide is a bacteriostatic agent to prevent

microbial growth, while gelatin acts as a stabilizer.
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Issue Possible Cause Recommended Solution

No or Weak Signal in Western

Blot

Improper antibody storage

(e.g., freezing).

Verify that the antibody has

been consistently stored at

4°C. Use a new vial of the

antibody if improper storage is

suspected. Always run positive

controls to confirm antibody

activity.[1]

Antibody degradation due to

age.

Check the expiration date on

the vial. If expired, obtain a

new lot of the antibody.

High Background Noise Non-specific binding.

This is less likely to be a

storage issue but ensure

proper blocking steps and

antibody dilutions are used in

your protocol.

Contamination of the antibody

solution.

Ensure the vial cap is securely

fastened and sterile

techniques are used when

handling the antibody. The

presence of sodium azide

should prevent most microbial

growth.

Inconsistent Results Between

Experiments

Variations in storage

conditions.

Maintain a consistent 4°C

storage environment. Avoid

placing the antibody vial in

refrigerator door shelves where

temperatures can fluctuate.

Repeated opening and closing

of the vial.

Minimize the time the vial is at

room temperature. After use,

securely cap the vial and

promptly return it to 4°C

storage.
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Quantitative Data Summary
Parameter Specification

Product Name IL-1β (11E5) Antibody

Catalog Number sc-52012

Storage Temperature 4°C

Freezing DO NOT FREEZE

Shelf Life 1 Year from Shipment Date

Formulation
100 µg/ml in PBS with < 0.1% sodium azide and

0.1% gelatin

Experimental Workflow & Storage Protocol
The following diagram illustrates the recommended workflow from receiving the antibody to its

use in experiments, emphasizing the correct storage procedures.

Caption: Workflow for SC-52012 antibody handling and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [SC-52012 antibody storage and stability best practices].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603720#sc-52012-antibody-storage-and-stability-
best-practices]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15603720?utm_src=pdf-body
https://www.benchchem.com/product/b15603720?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-52012.pdf
https://www.benchchem.com/product/b15603720#sc-52012-antibody-storage-and-stability-best-practices
https://www.benchchem.com/product/b15603720#sc-52012-antibody-storage-and-stability-best-practices
https://www.benchchem.com/product/b15603720#sc-52012-antibody-storage-and-stability-best-practices
https://www.benchchem.com/product/b15603720#sc-52012-antibody-storage-and-stability-best-practices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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